Cas no 70384-84-8 (Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate
• CAS No: 70384-84-8
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 1093385
• PubChem ID: 20341485
• Update Time: 2025-09-27

Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate
• ethyl 8-chloro-2-oxochromene-3-carboxylate
• SCHEMBL11485406
• Ethyl8-chloro-2-oxo-2H-chromene-3-carboxylate
• 70384-84-8
• Ethyl 8-chloro-2-oxo-2H-1-benzopyran-3-carboxylate
• DTXSID001226405

• Inchi： 1S/C12H9ClO4/c1-2-16-11(14)8-6-7-4-3-5-9(13)10(7)17-12(8)15/h3-6H,2H2,1H3
• InChI Key： CPKIKMJPFFEAIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C(=O)OCC)C(=O)OC=21

Computed Properties

• Exact Mass: 252.0189365g/mol
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate

Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate: A Comprehensive Overview

Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate, with the CAS number 70384-84-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate features a chromene ring system substituted with a chlorine atom at position 8 and an ethyl ester group at position 3. The presence of the carbonyl group at position 2 further contributes to its unique chemical properties.

Recent studies have highlighted the potential of chromene derivatives, including Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate, in various applications. One area of growing interest is their role as precursors in the synthesis of bioactive molecules. For instance, researchers have explored the use of this compound in the development of anti-inflammatory agents and antioxidants. The substitution pattern on the chromene ring, particularly the chlorine atom and the ester group, plays a crucial role in modulating its biological activity.

The synthesis of Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate typically involves multi-step organic reactions. One common approach is the condensation of appropriate aldehydes or ketones with aromatic aldehydes or ketones, followed by cyclization to form the chromene ring. The introduction of substituents like chlorine and ethyl ester groups is achieved through subsequent functional group transformations. These synthetic methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

In terms of physical properties, Ethyl 8-chloro-2-oxo-2H-chromene-3-carboxylate exhibits a melting point that is consistent with other chromene derivatives. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control in manufacturing processes.

The application of Ethyl 8-chloro-2 oxo 2H chromene 3 carboxylate extends beyond pharmaceuticals. It has been investigated for its potential in materials science, particularly in the development of advanced materials such as polymers and dyes. The chromophore structure of this compound contributes to its ability to absorb light in specific wavelengths, making it a candidate for optoelectronic applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of Ethyl 8 chloro 2 oxo 2H chromene 3 carboxylate is crucial for its safe handling and disposal. Recent studies have focused on its biodegradability under various conditions, providing insights into its environmental impact. This information is vital for regulatory compliance and sustainable practices in industries utilizing this compound.

In conclusion, Ethyl 8 chloro 2 oxo 2H chromene 3 carboxylate (CAS No:70384 -84 -8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.